Cas no 34887-09-7 (1-chloro-3,3-dimethylpentane)

• Product Name: 1-chloro-3,3-dimethylpentane
• CAS No: 34887-09-7
• MF: C₇H₁₅Cl
• MW: 134.647001504898
• MDL: MFCD02258501
• CID: 295181
• PubChem ID: 19884395
• Update Time: 2025-07-18

1-chloro-3,3-dimethylpentane Chemical and Physical Properties

Names and Identifiers

• Pentane,1-chloro-3,3-dimethyl-
• 1-CHLORO-3,3-DIMETHYLPENTANE
• 1-Chlor-3,3-dimethyl-pentan
• 1-chloro-3,3-dimethyl-pentane
• 3.3-Dimethyl-pentylchlorid
• Pentane,1-chloro-3,3-dimethyl
• DTXSID90600997
• SCHEMBL9329903
• F50555
• MFCD02258501
• 34887-09-7
• CS-0217973
• EN300-95657
• AKOS006276596
• 1-chloro-3,3-dimethylpentane

• MDL： MFCD02258501
• Inchi： 1S/C7H15Cl/c1-4-7(2,3)5-6-8/h4-6H2,1-3H3
• InChI Key： WNSWEMWOYMXOIK-UHFFFAOYSA-N
• SMILES： ClCCC(C)(C)CC

Computed Properties

• Exact Mass: 134.08600
• Monoisotopic Mass: 134.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.05150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-chloro-3,3-dimethylpentane

Professional Introduction to 1-chloro-3,3-dimethylpentane (CAS No. 34887-09-7)

1-chloro-3,3-dimethylpentane, identified by the Chemical Abstracts Service Number (CAS No.) 34887-09-7, is a significant organic compound widely utilized in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its chlorinated branched alkane structure, has garnered attention due to its versatile applications in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents and specialty chemicals. The unique structural features of 1-chloro-3,3-dimethylpentane, including its tertiary chlorine substituent and highly branched carbon backbone, make it a valuable intermediate in organic transformations such as nucleophilic substitution reactions, cross-coupling reactions, and polymerization processes.

The chemical properties of 1-chloro-3,3-dimethylpentane are influenced by its molecular geometry and electronic distribution. The presence of a tertiary chlorine atom enhances its reactivity in various synthetic pathways, enabling efficient functionalization at the carbon center adjacent to the chlorine. This reactivity has been leveraged in recent studies to develop novel methodologies for constructing complex molecular architectures. For instance, researchers have utilized 1-chloro-3,3-dimethylpentane as a precursor in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis, contributing to advancements in enantioselective organic synthesis.

In the realm of pharmaceutical research, 1-chloro-3,3-dimethylpentane has been explored as a building block for drug candidates targeting various therapeutic areas. Its structural motif is found in several pharmacologically active compounds, where the chlorinated branched alkane segment serves as a key pharmacophore. Recent studies have demonstrated its utility in constructing heterocyclic compounds with potential antimicrobial and anti-inflammatory properties. The ability to modify the substituents on the carbon chain while retaining the core chlorinated structure allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are critical factors in drug design.

The industrial significance of 1-chloro-3,3-dimethylpentane extends beyond academic research into applied chemistry. Its role as an intermediate in petrochemical refining and polymer production underscores its importance in broader chemical manufacturing processes. The compound’s stability under various reaction conditions makes it a preferred choice for large-scale syntheses where consistent performance is essential. Additionally, advancements in catalytic systems have improved the efficiency of processes involving 1-chloro-3,3-dimethylpentane, reducing waste generation and energy consumption—a critical consideration in sustainable chemical practices.

Recent innovations in computational chemistry have further enhanced the understanding of 1-chloro-3,3-dimethylpentane’s reactivity patterns. Molecular modeling studies have provided insights into how structural modifications influence reaction outcomes, enabling more precise predictions of product formation. These computational approaches are particularly valuable in drug discovery pipelines, where rapid screening of potential candidates is necessary. By integrating experimental data with theoretical models, researchers can optimize synthetic routes to maximize yield and minimize side reactions.

The environmental impact of utilizing 1-chloro-3,3-dimethylpentane has also been a focus of recent investigations. Efforts to develop greener synthetic methodologies have led to the exploration of biocatalytic routes for producing this compound. Enzymatic processes offer a sustainable alternative to traditional chemical synthesis by reducing reliance on harsh reagents and minimizing byproduct formation. Such developments align with global initiatives to promote environmentally responsible chemical manufacturing practices.

Looking ahead, the future applications of 1-chloro-3,3-dimethylpentane are expected to expand as new synthetic strategies emerge and demand for specialized chemicals grows. Its versatility as an intermediate makes it indispensable in both academic laboratories and industrial settings. As research continues to uncover novel uses for this compound, its role in advancing chemical science will undoubtedly remain pivotal.